molecular formula C24H22N4O2 B2625396 (E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile CAS No. 941254-74-6

(E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile

Cat. No. B2625396
CAS RN: 941254-74-6
M. Wt: 398.466
InChI Key: KPIZWSHDNFJZCN-FMIVXFBMSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile, commonly known as MS-275, is a potent and selective inhibitor of histone deacetylase (HDAC). This compound has been extensively studied for its potential use in treating a variety of diseases, including cancer, autoimmune disorders, and neurological disorders.

Scientific Research Applications

Synthesis and Characterization

  • Novel compounds related to (E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile have been synthesized and characterized using various spectral methods, indicating a focus on developing new chemical entities with potential biological activities (Mhaske et al., 2014).

Biological Activities

  • Antimicrobial Activities :

    • Some derivatives have shown moderate to good antimicrobial activities, highlighting their potential use in combating bacterial infections (Bektaş et al., 2007).
    • Novel derivatives synthesized have displayed significant activity against various microorganisms, suggesting their application in antimicrobial drug development (Suresh et al., 2016).
  • Receptor Antagonism :

    • Some compounds in this class have been evaluated for their antagonism in the serotonin 5-HT3 receptor, which could have implications in neuropsychiatric disorders or nausea treatment (Mahesh et al., 2004).
  • Cancer Research :

    • Compounds with a similar structure have been evaluated against human breast cancer cell lines, suggesting a potential role in cancer research and treatment (Parveen et al., 2017).

Other Applications

  • Chemical Transformations :
    • Research has also been conducted on the chemical reactivity of related compounds, which is crucial for understanding their potential uses and modifications (Ibrahim et al., 2016).
  • Synthetic Methods Development :
    • There's a focus on developing new synthetic methods, such as microwave-mediated synthesis, which can be crucial for efficient and scalable production of these compounds (Spencer et al., 2012).

properties

IUPAC Name

5-[4-(4-methylbenzoyl)piperazin-1-yl]-2-[(E)-2-phenylethenyl]-1,3-oxazole-4-carbonitrile
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C24H22N4O2/c1-18-7-10-20(11-8-18)23(29)27-13-15-28(16-14-27)24-21(17-25)26-22(30-24)12-9-19-5-3-2-4-6-19/h2-12H,13-16H2,1H3/b12-9+
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KPIZWSHDNFJZCN-FMIVXFBMSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)C=CC4=CC=CC=C4)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Isomeric SMILES

CC1=CC=C(C=C1)C(=O)N2CCN(CC2)C3=C(N=C(O3)/C=C/C4=CC=CC=C4)C#N
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C24H22N4O2
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

398.5 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(E)-5-(4-(4-methylbenzoyl)piperazin-1-yl)-2-styryloxazole-4-carbonitrile

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.